Cas no 2680737-37-3 (tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate
• CAS No: 2680737-37-3
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5633615
• PubChem ID: 165922032
• Update Time: 2025-10-31

tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680737-37-3
• tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate
• EN300-28289518

• Inchi： 1S/C14H20N2O3S/c1-7-8-16(13(18)19-14(4,5)6)12-15-9(2)11(20-12)10(3)17/h7H,1,8H2,2-6H3
• InChI Key： BXAHJYYQZNCVMI-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1N(CC=C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate (CAS No. 2680737-37-3)

The compound tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate (CAS No. 2680737-37-3) is a specialized thiazole-derived molecule with significant potential in pharmaceutical research and organic synthesis. Its unique structure, featuring a carbamate group and an acetyl moiety, makes it a valuable intermediate for designing novel bioactive agents. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate has surged, driven by advancements in medicinal chemistry and biotechnology. This compound’s CAS No. 2680737-37-3 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and lead optimization. Its prop-2-en-1-yl (allyl) group further enhances its reactivity, enabling diverse cross-coupling reactions in synthetic workflows.

One of the key applications of this compound lies in its role as a building block for small-molecule therapeutics. The thiazole core is a privileged scaffold in drug design, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The presence of the tert-butyl carbamate (Boc) group adds versatility, allowing for selective deprotection under mild conditions—a critical feature for peptide synthesis and prodrug development.

From an SEO perspective, users often search for terms like "thiazole derivatives in drug discovery", "Boc-protected heterocycles", or "CAS 2680737-37-3 applications". These queries highlight the compound’s relevance to cutting-edge research. Additionally, its allyl-functionalized structure aligns with trends in click chemistry and bioconjugation, making it a topic of interest in chemical biology forums and publications.

The synthesis of tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate typically involves multistep organic reactions, including acylations and nucleophilic substitutions. Its 4-methyl-1,3-thiazole backbone is synthesized via Hantzsch thiazole synthesis, a classic method for constructing five-membered heterocycles. The incorporation of the acetyl group at the 5-position enhances its electrophilic character, facilitating further derivatization.

In the context of green chemistry, researchers are exploring solvent-free or catalytic approaches to produce this compound sustainably. Such innovations address the growing demand for eco-friendly synthesis in the pharmaceutical industry. The compound’s logP and solubility profiles are also critical parameters, often analyzed using computational tools like molecular docking to predict its bioavailability.

Beyond drug development, CAS 2680737-37-3 is investigated for its potential in material science, particularly in designing functional polymers with tailored properties. Its photoactive and electroactive characteristics open doors for applications in optoelectronics and sensors. This multidisciplinary appeal underscores why the compound is a frequent subject in patent literature and grant-funded projects.

To summarize, tert-butyl N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-N-(prop-2-en-1-yl)carbamate represents a convergence of synthetic versatility and biological relevance. Its CAS No. 2680737-37-3 serves as a gateway for researchers exploring next-generation therapeutics and smart materials. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovation-driven chemistry.